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Compound of Interest

Compound Name: Methylchloroacetate

Cat. No.: B8663774 Get Quote

Introduction

The Williamson ether synthesis is a cornerstone reaction in organic chemistry for the formation

of ethers from an organohalide and an alkoxide.[1] Developed by Alexander Williamson in

1850, this SN2 reaction remains one of the simplest and most versatile methods for preparing

both symmetrical and asymmetrical ethers.[1][2] Methyl chloroacetate (MCA), a bifunctional

molecule featuring both an ester and a reactive primary alkyl chloride, serves as a valuable

electrophile in this synthesis.[3] Its use allows for the introduction of a carboxymethyl group

onto an alcohol or phenol, yielding alkoxy- or aryloxyacetate esters. These products are

important intermediates in the synthesis of pharmaceuticals, herbicides, and other fine

chemicals.[4][5][6]

Applications in Research and Drug Development

Methyl chloroacetate is a versatile chemical intermediate used across numerous industries,

particularly in pharmaceutical and agrochemical synthesis.[7]

Pharmaceutical Synthesis: MCA is a key building block for various active pharmaceutical

ingredients (APIs).[4][5] The ether linkage and ester functionality it introduces can be found

in a range of therapeutic agents. The reaction allows for the modification of hydroxyl-

containing scaffolds to enhance properties like solubility, bioavailability, or target binding.

Agrochemical Production: The phenoxyacetic acid structure, readily accessible via this

method (followed by ester hydrolysis), is the core of several well-known herbicides, such as
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2,4-D and 2,4,5-T.[6]

General Organic Synthesis: Beyond specific applications, MCA is used to introduce the

chloroacetyl group into molecules, which can then be further functionalized.[3] The resulting

alkoxyacetate esters can be hydrolyzed to the corresponding carboxylic acids or participate

in further reactions at the ester group.

Physicochemical Data
A summary of the key physical and chemical properties of methyl chloroacetate is provided

below for reference in experimental design.

Property Value

CAS Number 96-34-4[5]

Molecular Formula C₃H₅ClO₂[8]

Molecular Weight 108.52 g/mol [5]

Appearance Colorless liquid[5][8]

Odor Sharp, pungent[4][5]

Boiling Point 129 °C[5]

Melting Point -33 °C[5]

Density 1.238 g/cm³ at 20°C[5]

Purity (Typical) ≥99.0%[4]

Reaction Mechanism and Experimental Workflow
The reaction proceeds via a standard SN2 mechanism. First, a base is used to deprotonate the

alcohol or phenol, forming a more nucleophilic alkoxide or phenoxide. This nucleophile then

attacks the electrophilic carbon of methyl chloroacetate, displacing the chloride leaving group

to form the ether product.
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Williamson Ether Synthesis Mechanism

Step 1: Deprotonation

Step 2: SN2 Attack

Alcohol/Phenol (R-OH)

Alkoxide/Phenoxide (R-O⁻)

+ B:

Base (B:)

Conjugate Acid (BH⁺)

+ H⁺

Methyl Chloroacetate (Cl-CH₂COOCH₃)

SN2 Attack

Ether Product (R-O-CH₂COOCH₃)

 

Chloride Ion (Cl⁻)

 

Click to download full resolution via product page

Caption: General mechanism of the Williamson ether synthesis using an alcohol/phenol and
methyl chloroacetate.

A typical experimental workflow involves the sequential addition of reagents, a reaction period

under heat, and a standard aqueous workup to isolate the product.
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Start

1. Dissolve Alcohol/Phenol
and Base in Solvent

2. Add Methyl Chloroacetate
(Dropwise)

3. Heat Reaction Mixture
(e.g., Reflux for 1-4h)

4. Cool to Room Temperature

5. Quench with Water

6. Extract with Organic Solvent
(e.g., Diethyl Ether)

7. Wash Organic Layer
(H₂O, Brine)

8. Dry over Na₂SO₄ / MgSO₄

9. Concentrate in vacuo

10. Purify Product
(Distillation/Chromatography)

End
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Favorable Conditions

Potential Pitfalls

Causes of Pitfalls

Successful Ether Synthesis
(High Yield)

Primary/Secondary Alcohol
(Less Hindered Nucleophile)

Strong, Non-nucleophilic Base
(e.g., NaH, KH)

Polar Aprotic Solvent
(e.g., DMF, DMSO, THF)

Moderate Temperature

E2 Elimination
(Alkene Formation)

Reduces
Yield

Ester Hydrolysis

Reduces
Yield

C-Alkylation
(with Phenoxides)

Reduces
Yield

Steric Hindrance
(Tertiary Alkoxides)

High Temperature

Aqueous Base/
Workup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Methyl Chloroacetate in Williamson
Ether Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8663774#using-methylchloroacetate-in-williamson-
ether-synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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